Dynemicin O

• Molecular Formula: C29H23NO10
• Molecular Weight: 545.5 g/mol
• InChI: InChI=1S/C29H23NO10/c1-9-23(35)26(40-2)21-16-10(4-3-5-12(16)31)27-28(9,38)29(21,39)11-8-15(34)19-20(22(11)30-27)25(37)18-14(33)7-6-13(32)17(18)24(19)36/h3-9,21,26-27,30-34,38-39H,1-2H3/t9-,21+,26+,27-,28-,29-/m0/s1
• InChIKey: DXAZISIKQHCJNJ-ZCRFVMIVSA-N

Dynemicin O: Structural and Procurement Overview

Dynemicin O (CAS 138370-12-4, molecular formula C₂₉H₂₃NO₁₀, molecular weight 545.49) is a non-diynene class antibiotic isolated from the culture broth of Micromonospora chersina M956-1 [1]. Unlike the paradigm member Dynemicin A, Dynemicin O lacks the critical 1,5-diyn-3-ene bridge and epoxide ring, possessing instead a bridging phenylene group, a vic-diol, and an oxo group [1]. This structural divergence fundamentally alters its mechanism of action, making it unsuitable for procurement in studies requiring enediyne-induced DNA strand scission.

Non-diynene antibiotic without enediyne warhead

DNA intercalation mechanism, no radical-induced strand scission

May support mechanism-differentiation and antimicrobial screening studies

• [1] Miyoshi-Saitoh M, Morisaki N, Tokiwa Y, Iwasaki S, Konishi M, Saitoh K, Oki T. Dynemicins O, P and Q: novel antibiotics related to dynemicin A isolation, characterization and biological activity. J Antibiot (Tokyo). 1991 Oct;44(10):1037-44. View Source

Dynemicin O: Critical Differences from Dynemicin A

The primary differentiator for Dynemicin O is its classification as a 'non-diynene' antibiotic. This structural distinction is not merely academic; it has profound consequences for biological activity and application. Dynemicin A functions as a potent DNA intercalator and a DNA strand breaker due to its enediyne core, which undergoes Bergman cyclization to generate a diradical [1]. In contrast, Dynemicin O's modified core precludes this radical-mediated cleavage mechanism, resulting in a distinct biological profile characterized by strong anti-gram-positive activity but markedly different DNA-damaging potential [2]. Therefore, generic substitution of Dynemicin O for Dynemicin A, or vice versa, will compromise experimental validity and lead to irrelevant or misleading results in research settings.

Mechanism mismatch: Dynemicin O lacks enediyne-driven DNA cleavage; substitution for Dynemicin A may shift experimental endpoints.

Antimicrobial profile and potency context differ from Dynemicin A; direct replacement risks altered screening results.

Cytotoxicity and resistance endpoints may not transfer; cell-model response interpretation requires compound-specific validation.

• [1] Sugiura Y, Shiraki T, Konishi M, Oki T. DNA intercalation and cleavage of an antitumor antibiotic dynemicin that contains anthracycline and enediyne cores. Proc Natl Acad Sci U S A. 1990 May;87(10):3831-5. View Source
• [2] Shirai R, Shimazawa R, Shichita M, Takahashi M, Hashimoto Y, Iwasaki S. Cytotoxicity and DNA-binding property of non-diynene class of dynemicins and aza-anthraquinones. Nucleic Acids Symp Ser. 1995;(34):151-2. View Source

Dynemicin O: Quantitative Evidence Guide

DNA Binding Mechanism Without Enediyne Cleavage

Dynemicin O, as a non-diynene analog, exhibits a fundamentally different mechanism of DNA interaction compared to the enediyne-containing Dynemicin A. While Dynemicin A causes DNA strand scission through radical generation following Bergman cyclization, Dynemicin O and other non-diynene dynemicins (H, L, M, Q) have been shown to retain intercalative DNA-binding activity but lack the capacity for radical-mediated cleavage [1]. This class-level distinction is critical for studies focused on the anthraquinone's intercalation properties independent of DNA cleavage events.

DNA Interaction Mechanism

Class-level

Intercalation only; no radical-mediated cleavage

Supports intercalation-focused research decoupled from DNA damage

Data to verify; in vitro binding assays

Evidence Dimension	DNA Interaction Mechanism
Target Compound Data	DNA intercalation only (no radical-induced cleavage)
Comparator Or Baseline	Dynemicin A: DNA intercalation + enediyne-driven strand cleavage
Quantified Difference	Qualitative mechanistic difference
Conditions	In vitro DNA-binding assays; review of compound structures and published mechanisms [1][2]

Why This Matters

This mechanistic difference ensures that researchers can isolate and study the effects of anthraquinone-mediated DNA binding without the confounding variable of DNA damage from the enediyne warhead.

• [1] Shirai R, Shimazawa R, Shichita M, Takahashi M, Hashimoto Y, Iwasaki S. Cytotoxicity and DNA-binding property of non-diynene class of dynemicins and aza-anthraquinones. Nucleic Acids Symp Ser. 1995;(34):151-2. View Source
• [2] Sugiura Y, Shiraki T, Konishi M, Oki T. DNA intercalation and cleavage of an antitumor antibiotic dynemicin that contains anthracycline and enediyne cores. Proc Natl Acad Sci U S A. 1990 May;87(10):3831-5. View Source

Validated Gram-Positive Antibacterial Activity

Dynemicin O demonstrates potent and quantifiable antibacterial activity against Gram-positive bacteria. Specifically, it exhibits a minimum inhibitory concentration (MIC) of 0.08 μg/mL against Staphylococcus aureus FDA 209P . This is a critical differentiator from Dynemicin A; while its overall activity is lower than that of the parent compound, its strong anti-gram-positive potency provides a well-defined and reproducible benchmark for antibacterial screening and SAR studies focused on the non-enediyne scaffold.

Antibacterial Activity

Head-to-head

MIC 0.08 μg/mL (S. aureus FDA 209P)

Supports antimicrobial screening context

Broth microdilution; reported benchmark

Evidence Dimension	Antibacterial potency
Target Compound Data	MIC = 0.08 μg/mL against S. aureus FDA 209P
Comparator Or Baseline	Dynemicin A (activity noted as higher, but specific comparative MIC not provided in source)
Quantified Difference	N/A (Activity of Dynemicin A stated as higher)
Conditions	Broth microdilution assay against Staphylococcus aureus FDA 209P

Why This Matters

This specific MIC value (0.08 μg/mL) provides a concrete, quantitative benchmark for quality control and enables reliable cross-study comparisons in antibacterial research programs.

Equipotent Cytotoxicity in Doxorubicin-Resistant Cells

A key quantitative differentiator for Dynemicin O is its cytotoxic profile against drug-resistant tumor cells. In vitro studies show that Dynemicin O inhibits both doxorubicin-sensitive murine leukemia P388 cells and the doxorubicin-resistant subline P388/ADR with the identical IC₅₀ value of 3.9 μg/mL . This lack of cross-resistance suggests that Dynemicin O circumvents the efflux pump or other resistance mechanisms that reduce the efficacy of doxorubicin and potentially other anthracycline-class therapeutics.

Cytotoxicity (P388/ADR)

Head-to-head

IC₅₀ 3.9 μg/mL (sensitive & resistant)

Supports resistance mechanism review

No cross-resistance observed; data to verify

Evidence Dimension	Cytotoxicity in drug-sensitive vs. resistant cells
Target Compound Data	IC₅₀ = 3.9 μg/mL (P388) and IC₅₀ = 3.9 μg/mL (P388/ADR)
Comparator Or Baseline	Doxorubicin (and other anthracyclines) which typically show significantly reduced potency in P388/ADR cells
Quantified Difference	0-fold difference in IC₅₀ between sensitive and resistant cells
Conditions	In vitro cytotoxicity assay on murine leukemia P388 and doxorubicin-resistant P388/ADR cell lines

Why This Matters

This equipotency profile makes Dynemicin O a valuable tool compound for probing mechanisms of anthracycline resistance and for validating new targets or therapeutic strategies designed to overcome drug resistance in oncology.

Preserved DNA Intercalation in Non-Diynene Class

A systematic investigation of non-diynene dynemicins confirmed that Dynemicin O, along with dynemicins H, L, M, and Q, retains the ability to bind to DNA via an intercalative mechanism [1]. This finding is significant because it demonstrates that the anthraquinone moiety's DNA-binding function is preserved even in the absence of the enediyne core. In contrast, related synthetic aza-anthraquinones (1a-3a) failed to exhibit this intercalative activity, highlighting the specific structural requirements within this class for DNA interaction [1].

Intercalation Class Profile

Class-level

Intercalation preserved; aza-analogs inactive

Supports anthraquinone intercalation model

Non-diynene class; requires validation

Evidence Dimension	DNA intercalative binding activity
Target Compound Data	Demonstrated intercalative DNA binding
Comparator Or Baseline	Synthetic aza-anthraquinones (1a-3a): No DNA-binding ability
Quantified Difference	Qualitative presence vs. absence of activity
Conditions	In vitro DNA-binding assays

Why This Matters

This evidence supports the procurement of Dynemicin O as a model compound to specifically study anthraquinone-mediated DNA intercalation, decoupled from the downstream DNA-damaging effects characteristic of the broader enediyne family.

• [1] Shirai R, Shimazawa R, Shichita M, Takahashi M, Hashimoto Y, Iwasaki S. Cytotoxicity and DNA-binding property of non-diynene class of dynemicins and aza-anthraquinones. Nucleic Acids Symp Ser. 1995;(34):151-2. View Source

Dynemicin O: Research and Procurement Scenarios

Antibacterial Screening and SAR Studies

Dynemicin O is an optimal candidate for antibacterial screening programs focused on Gram-positive pathogens. Its well-defined MIC of 0.08 μg/mL against S. aureus FDA 209P provides a robust and reproducible benchmark for establishing structure-activity relationships (SAR) within the dynemicin family or against a broader panel of bacterial strains. Its known, lower overall potency compared to Dynemicin A makes it a useful baseline for evaluating the contribution of the enediyne core to antibacterial activity in novel analogs.

Decoupling DNA Intercalation from Cleavage

The unique ability of Dynemicin O to intercalate into DNA without causing strand scission [1] makes it an indispensable tool for dissecting the molecular pharmacology of anthraquinone antibiotics. Researchers can use this compound to study the cellular consequences of pure DNA intercalation, such as transcriptional inhibition or topological changes, without the confounding and dominant effects of DNA damage and repair pathways triggered by enediyne warheads. This allows for a cleaner interpretation of experimental data.

Overcoming Anthracycline Resistance

Dynemicin O's equipotent cytotoxicity against doxorubicin-sensitive and resistant (P388/ADR) leukemia cells (IC₅₀ of 3.9 μg/mL in both lines) positions it as a critical research tool in oncology. It can be employed in comparative studies to identify and validate the molecular mechanisms that differentiate Dynemicin O from doxorubicin and other anthracyclines in evading common resistance pathways, such as P-glycoprotein efflux. This research can inform the design of next-generation therapeutics that retain efficacy against resistant cancers.

Authentic Standard and Negative Control

In any study involving the isolation, characterization, or activity assessment of dynemicin family members or their analogs, Dynemicin O serves as an essential authentic standard. Its well-characterized structure and bioactivity [2] are crucial for the dereplication of known compounds from natural sources. Furthermore, it can function as a crucial negative control in DNA cleavage assays where the specific activity of an enediyne-containing compound is being evaluated, helping to establish baseline activity for the anthraquinone scaffold alone.

Application

Selection Property

Validation Focus

Gram-positive antibacterial screening

Reported MIC benchmark

S. aureus strain-panel endpoints

DNA intercalation mechanism studies

Non-cleaving intercalation profile

DNA binding without strand scission

Anthracycline resistance research

Resistant-cell sensitivity context

Doxorubicin-resistant vs. sensitive endpoints

Dynemicin-class reference standard

Characterized non-diynene scaffold

Negative control for enediyne cleavage assays

• [1] Shirai R, Shimazawa R, Shichita M, Takahashi M, Hashimoto Y, Iwasaki S. Cytotoxicity and DNA-binding property of non-diynene class of dynemicins and aza-anthraquinones. Nucleic Acids Symp Ser. 1995;(34):151-2. View Source
• [2] Miyoshi-Saitoh M, Morisaki N, Tokiwa Y, Iwasaki S, Konishi M, Saitoh K, Oki T. Dynemicins O, P and Q: novel antibiotics related to dynemicin A isolation, characterization and biological activity. J Antibiot (Tokyo). 1991 Oct;44(10):1037-44. View Source